Cas no 92454-05-2 (2-(1-methyl-1H-pyrrol-2-yl)propanoic acid)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• CAS No: 92454-05-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6606328
• PubChem ID: 13220934
• Update Time: 2024-01-03

2-(1-methyl-1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• 1H-Pyrrole-2-acetic acid, α,1-dimethyl-
• SCHEMBL7477619
• EN300-1865894
• 92454-05-2

• Inchi： 1S/C8H11NO2/c1-6(8(10)11)7-4-3-5-9(7)2/h3-6H,1-2H3,(H,10,11)
• InChI Key： QRBLQNSNAHPSGR-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(C)C(O)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 277.7±15.0 °C(Predicted)
• pka: 4.52±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles